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Compound of Interest

Compound Name: Col003

Cat. No.: B1669289 Get Quote

Essential Safety and Handling Guide for Col003
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Col003, a selective and potent inhibitor of Hsp47. Adherence to these procedures is

critical for minimizing risk and ensuring the integrity of your research.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Col003 indicates that the substance is not

classified as hazardous under the Globally Harmonized System (GHS), it is crucial to follow

standard laboratory safety protocols.[1] The following personal protective equipment is

mandatory when handling Col003 and its solutions.
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PPE Category Item Standard/Specification

Body Protection Laboratory Coat

Cotton or cotton/polyester

blend, fully fastened with

sleeves rolled down.[2][3][4]

Eye Protection Chemical Splash Goggles
Must meet ANSI Z87.1

standards.[5][6][7][8]

Hand Protection Nitrile Gloves

Minimum 5-mil thickness for

splash protection, especially

when using DMSO as a

solvent.[9]

Personal Attire
Full-length pants and closed-

toe shoes

Standard laboratory practice to

protect exposed skin.[4]

Operational Plan: Handling and Preparation of
Col003
Storage:

Powder: Store at -20°C for up to 3 years.[10]

In solvent: Store at -80°C for up to 1 year.[10]

Preparation of Stock Solutions: Col003 is often dissolved in Dimethyl Sulfoxide (DMSO).[10]

When preparing solutions, it is recommended to do so within a chemical fume hood to minimize

inhalation exposure.

Experimental Protocol for Solubilization (Example):

Ensure all necessary PPE is correctly worn.

Weigh the desired amount of Col003 powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired concentration (e.g., for a 10 mM

stock solution).
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Vortex the solution until the Col003 is completely dissolved. Sonication may be

recommended to aid dissolution.[10]

Store the stock solution at -80°C.

Disposal Plan
While Col003 is not classified as hazardous, all chemical waste should be disposed of

responsibly to prevent environmental contamination.

Liquid Waste:

Collect all liquid waste containing Col003, including unused solutions and contaminated

solvents, in a designated, properly labeled hazardous waste container.

The container should be clearly marked with "Hazardous Waste," the chemical name

(Col003 and any solvents), and the approximate concentration.

Do not mix with other incompatible waste streams.

Solid Waste:

Dispose of contaminated solid waste, such as gloves, pipette tips, and empty vials, in a

designated solid hazardous waste container.

Ensure the container is properly labeled.

Decontamination:

Wipe down all work surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol) after handling Col003.

Dispose of the cleaning materials as solid hazardous waste.

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office. Follow their specific procedures for waste pickup and disposal.
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Signaling Pathway of Col003 in Platelet Activation
Col003 has been shown to inhibit collagen-induced platelet activation. It is believed to exert its

effect by targeting Hsp47, which in turn affects the glycoprotein VI (GPVI) signaling pathway.

The following diagram illustrates this proposed mechanism.
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Caption: Proposed signaling pathway of Col003 in inhibiting collagen-induced platelet

aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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